5-Chloro-2-[(2-furylmethyl)amino]pyrimidine-4-carboxylic acid

• IUPAC Name: 5-chloro-2-(furan-2-ylmethylamino)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C10H8ClN3O3/c11-7-5-13-10(14-8(7)9(15)16)12-4-6-2-1-3-17-6/h1-3,5H,4H2,(H,15,16)(H,12,13,14)
• InChI Key: OIGSTMMHDNRYPP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NC=C(C(=N2)C(=O)O)Cl
• Molecular Formula: C10H8ClN3O3
• DSSTOX Substance ID: DTXSID701176364
• Molecular Weight: 253.64 g/mol
• CAS RN: 1087792-09-3

Description

5-Chloro-2-[(2-furylmethyl)amino]pyrimidine-4-carboxylic acid is a chemical compound with the molecular formula C10H8ClN3O3 and a molecular weight of 253.64. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8ClN3O3/c11-7-5-13-10(14-8(7)9(15)16)12-4-6-2-1-3-17-6/h1-3,5H,4H2,(H,15,16)(H,12,13,14).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

• Cocrystal Design and Characterization

  • Researchers have designed cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine and various carboxylic acids, including analogs of 5-Chloro-2-[(2-furylmethyl)amino]pyrimidine-4-carboxylic acid. These cocrystals have been characterized using single-crystal X-ray diffraction, demonstrating the potential of the pyrimidine unit in forming hydrogen bonds and creating diverse supramolecular structures (Rajam et al., 2018).

• Synthesis of Esters and Salts

  • The synthesis of β-dialkylaminoethyl esters of 2,5-disubstituted pyrimidine-4-carboxylic acids, related to the query compound, has been explored. These have been synthesized as hydrochlorides and other salts, showing the versatility of pyrimidine-4-carboxylic acids in forming various chemical derivatives (Grant et al., 1956).

• Metal-Bearing Pyrimidines

  • Research into 5-pyrimidyllithium species shows stability when flanked by electron-withdrawing substituents, leading to the production of 5-carboxylic acids from related compounds. This highlights the chemical behavior of substituted pyrimidines under certain conditions (Schlosser et al., 2006).

• Pharmacological Applications

  • The synthesis and evaluation of ethyl-2-amino-4-chloro-6-(2, 4, 6 trichloro phenyl amino) pyrimidine-5-carboxylate derivatives, closely related to the queried compound, have been conducted. These derivatives were analyzed for antibacterial, antifungal, and anti-inflammatory activities, indicating the potential pharmacological applications of such compounds (A.S.Dongarwar et al., 2011).

• Fungicidal Properties

  • Derivatives of pyrimidin-6-yl amino acids and 4,5-diaminopyrrolo[2,3-d]pyrimidine-6-carboxylic acids, synthesized from related compounds, have shown fungicidal properties. This suggests potential agricultural or pharmaceutical applications for such derivatives (Тумкявичюс et al., 2013).

• Cation Tautomerism and Molecular Recognition

  • Studies on different forms of salts involving 4-amino-5-chloro-2,6-dimethylpyrimidinium and related compounds have provided insights into cation tautomerism, molecular recognition, and hydrogen bonding, crucial for understanding drug-target interactions (Rajam et al., 2017).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.